Cas no 254438-03-4 (3-{(tert-butoxy)carbonylamino}-2-hydroxyheptanoic acid)

3-{(tert-butoxy)carbonylamino}-2-hydroxyheptanoic acid structure
254438-03-4 structure
Product Name:3-{(tert-butoxy)carbonylamino}-2-hydroxyheptanoic acid
CAS No:254438-03-4
MF:C12H23NO5
MW:261.314724206924
CID:1422945
PubChem ID:10869045
Update Time:2025-04-20

3-{(tert-butoxy)carbonylamino}-2-hydroxyheptanoic acid Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-
    • 3-{(tert-butoxy)carbonylamino}-2-hydroxyheptanoic acid
    • 254438-03-4
    • SCHEMBL7398808
    • EN300-1589710
    • 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxyheptanoic acid
    • DB-086577
    • Inchi: 1S/C12H23NO5/c1-5-6-7-8(9(14)10(15)16)13-11(17)18-12(2,3)4/h8-9,14H,5-7H2,1-4H3,(H,13,17)(H,15,16)
    • InChI Key: KRQDJBAPRVIAFS-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(C(=O)O)O)CCCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 261.15769
  • Monoisotopic Mass: 261.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 95.9Ų

Experimental Properties

  • PSA: 95.86

3-{(tert-butoxy)carbonylamino}-2-hydroxyheptanoic acid Pricemore >>

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